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Compound of Interest

Compound Name: 9-Anthraldehyde hydrazone

Cat. No.: B15378616

This technical guide provides an in-depth overview of 9-Anthraldehyde hydrazone, a
chemical compound of interest to researchers, scientists, and professionals in drug
development and materials science. This document outlines its chemical and physical
properties, provides a detailed experimental protocol for its synthesis, and explores its potential
applications based on the broader activities of the hydrazone chemical class.

Core Compound Data

Quantitative data for 9-Anthraldehyde hydrazone is summarized in the table below for easy
reference.
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Property Value Reference
CAS Number 7512-18-7 [1]12]
Molecular Formula CisH12N:2 [3]
Molecular Weight 220.27 g/mol [3]

Melting Point 125-126°C [1]

(E)-anthracen-9-
IUPAC Name ) ) [4]
ylmethylidenehydrazine

9-Anthracenecarboxaldehyde
Synonyms hydrazone, Anthracene-9- [1]

carbaldehyde hydrazone

Synthesis of 9-Anthraldehyde Hydrazone

The synthesis of 9-Anthraldehyde hydrazone is typically achieved through a condensation
reaction between 9-Anthraldehyde and hydrazine monohydrate. Below is a detailed
experimental protocol based on established laboratory methods.

Experimental Protocol: Synthesis of 9-Anthraldehyde
Hydrazone

Materials:

e 9-Anthraldehyde

e Hydrazine monohydrate (64-65%)
» Absolute Ethanol

Procedure:

e To a solution of 9-anthraldehyde (1.06 g, 5.16 mmol) in 10 ml of absolute ethanol at room
temperature, add 3 ml of 64% - 65% hydrazine monohydrate (618.4 mmol).[5]

e Heat the reaction mixture under reflux for 2 hours.[5]
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« After the reflux period, cool the mixture to room temperature.
« Filter the resulting precipitate to collect the yellow powder.

o Recrystallize the crude product from ethanol to yield pure 9-Anthraldehyde hydrazone as a
yellow solid.[5]

The following diagram illustrates the workflow for the synthesis of 9-Anthraldehyde
hydrazone.
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Synthesis Workflow for 9-Anthraldehyde Hydrazone
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Caption: Synthesis of 9-Anthraldehyde Hydrazone.

Spectroscopic Data
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The chemical structure of 9-Anthraldehyde hydrazone has been confirmed by various
spectroscopic methods. The following data has been reported for this compound:

« 'H NMR (500 MHz, CDCls) & ppm: 8.80 (s, 1H), 8.49 (d, J = 8.7 Hz, 2H), 8.43 (s, 1H), 8.00
(d, J = 8.1 Hz, 2H), 7.55-7.44 (m, 4H), 5.91 (s, 2H).[5]

e 13C NMR (126 MHz, CDCls) & ppm: 140.94, 131.42, 129.96, 128.84, 128.30, 126.73, 126.28,
125.53, 125.22, 125.16.[5]

o FTIR-ATR (cm~2): 3363 (NH2), 1620.80 (C=N).[5]

Potential Applications and Biological Activities of
Hydrazones

While specific biological activities and signaling pathway modulations for 9-Anthraldehyde
hydrazone are not extensively documented in publicly available literature, the broader class of
hydrazone compounds is well-known for a wide range of pharmacological properties. These
activities suggest potential areas of investigation for 9-Anthraldehyde hydrazone.

Hydrazone derivatives have demonstrated significant therapeutic potential, including
antimicrobial, antioxidant, and anticancer activities.[6] The hydrazone moiety (-NHN=CH-) is a
key feature in several established drugs, such as the antitubercular agent isoniazid and the
antibacterial nifuroxazide.[6][7]

The diverse biological activities reported for hydrazone-containing compounds include:

Antimicrobial and Antifungal: Effective against various bacterial and fungal strains.[8]
¢ Anticancer: Some hydrazones exhibit cytotoxic effects against cancer cell lines.[6][8]

» Anti-inflammatory and Analgesic: Demonstrated pain-relieving and anti-inflammatory
properties.[8]

e Anticonvulsant and Antidepressant: Activity in models of epilepsy and depression has been
observed.[8]
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» Antimalarial and Antitubercular: Efficacy against the parasites and bacteria responsible for
these diseases.[8]

The diagram below illustrates the potential therapeutic applications stemming from the general
biological activities of the hydrazone class of compounds.

Potential Therapeutic Applications of Hydrazone Derivatives
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Caption: Potential Applications of Hydrazones.

In addition to potential pharmaceutical applications, 9-Anthraldehyde hydrazone has been
utilized as a building block in materials science. For instance, it has been used in the synthesis
of novel azine compounds for the development of functional materials with specific electronic
and optical properties.[5] The anthracene moiety in 9-Anthraldehyde hydrazone makes it a
precursor for fluorescent dyes and pigments.[9]

Conclusion

9-Anthraldehyde hydrazone is a readily synthesizable compound with well-characterized
physical and spectroscopic properties. While specific biological data for this compound is
limited, its chemical class, the hydrazones, is associated with a broad spectrum of
pharmacological activities, suggesting that 9-Anthraldehyde hydrazone could be a valuable
candidate for further investigation in drug discovery and development. Furthermore, its utility in
the synthesis of novel organic materials highlights its importance in the field of materials
science. Further research is warranted to explore the specific biological activities and potential
therapeutic applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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